Cas no 1779917-23-5 (3-(3-bromo-5-methylthiophen-2-yl)piperidine)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)piperidine
• CAS No: 1779917-23-5
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 6034080
• PubChem ID: 84806548
• Update Time: 2025-06-14

3-(3-bromo-5-methylthiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)piperidine
• 1779917-23-5
• EN300-1916548

• Inchi： 1S/C10H14BrNS/c1-7-5-9(11)10(13-7)8-3-2-4-12-6-8/h5,8,12H,2-4,6H2,1H3
• InChI Key： IEZYBMURSVLRCD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1CNCCC1

Computed Properties

• Exact Mass: 259.00303g/mol
• Monoisotopic Mass: 259.00303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)piperidine

Comprehensive Overview of 3-(3-bromo-5-methylthiophen-2-yl)piperidine (CAS No. 1779917-23-5)

3-(3-bromo-5-methylthiophen-2-yl)piperidine (CAS No. 1779917-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and piperidine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromine substituent and a methyl group, offers distinct reactivity patterns, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 3-(3-bromo-5-methylthiophen-2-yl)piperidine has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given the piperidine ring's prevalence in neuromodulatory agents. Additionally, its thiophene backbone aligns with trends in green chemistry, as it enables efficient C-H functionalization reactions, reducing synthetic waste.

The compound's CAS No. 1779917-23-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Users often inquire about its synthetic routes, purity standards, and commercial availability, underscoring its practical utility. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to characterize this compound, ensuring compliance with Good Manufacturing Practices (GMP).

From an SEO perspective, keywords like "thiophene derivatives," "piperidine-based pharmaceuticals," and "brominated heterocycles" are strategically integrated here to address user queries. The compound's alignment with sustainable chemistry trends—such as catalysis and atom economy—further enhances its appeal. As the pharmaceutical industry shifts toward fragment-based drug design, 3-(3-bromo-5-methylthiophen-2-yl)piperidine exemplifies how tailored intermediates accelerate innovation.

In summary, 3-(3-bromo-5-methylthiophen-2-yl)piperidine (CAS No. 1779917-23-5) represents a critical building block in modern synthetic chemistry. Its multifaceted applications, from CNS drug development to agrochemical formulations, highlight its interdisciplinary importance. By leveraging advanced computational modeling and structure-activity relationships (SAR), researchers continue to unlock its full potential, addressing pressing challenges in precision medicine and sustainable agriculture.